Cas no 102365-46-8 ([1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI))

• Product Name: [1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI)
• CAS No: 102365-46-8
• MF: C₄H₅N₇
• MW: 151.129398107529
• CID: 125043
• PubChem ID: 45092652
• Update Time: 2025-04-18

[1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine(9CI)
• [1,2,4]Triazolo[1,5-a][1,3,5]triazine-5,7-diamine
• DTXSID20667053
• 5,7-diamino-1,2,4-triazolo[1,5-a][1,3,5]triazine
• 102365-46-8
• SCHEMBL5420423

• Inchi： 1S/C4H5N7/c5-2-9-3(6)11-4(10-2)7-1-8-11/h1H,(H4,5,6,7,8,9,10)
• InChI Key： NOKHJGLQLAKSKM-UHFFFAOYSA-N
• SMILES： N12C(N)=NC(N)=NC1=NC=N2

Computed Properties

• Exact Mass: 151.06085
• Monoisotopic Mass: 151.06064319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.01